Hexachloroethane

• CAS No.: 67-72-1
• Product Name: Hexachloroethane
• Molecular Formula: C2Cl6; Cl3CCCl3; C2Cl6
• Molecular Weight: 236.7 g/mol
• IUPAC Name: 1,1,1,2,2,2-hexachloroethane
• Standard InChI: InChI=1S/C2Cl6/c3-1(4,5)2(6,7)8
• Standard InChIKey: VHHHONWQHHHLTI-UHFFFAOYSA-N
• SMILES: C(C(Cl)(Cl)Cl)(Cl)(Cl)Cl
• Canonical SMILES: C(C(Cl)(Cl)Cl)(Cl)(Cl)Cl
• Boiling Point: 368.2 °F at 760 mm Hg (Sublimes) (NTP, 1992); Sublimes; 368.2°F (sublimes)
• Colorform: Colorless crystals; Crystal structure: rhombic <46 °C; triclinic 46-71 °C; cubic >71 °C
• Density: 2.091 at 68 °F (USCG, 1999); 2.091 g/cu m at 20 °C; Relative density (water = 1): 2.1; 2.09
• Melting Point: Sublimes (NTP, 1992); 187.0 °C; Sublimes; 368.2°F (sublimes); 368°F (Sublimes)
• Physical Description: Hexachloroethane is a colorless, crystalline solid with a camphor-like odor. It may cause illness from inhalation or ingestion and may irritate skin, eyes and mucous membranes. When heated to high temperatures it may emit toxic fumes. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other chemicals.; COLOURLESS CRYSTALS WITH CHARACTERISTIC ODOUR.; Colorless crystals with a camphor-like odor.
• Description: Hexachloroethane is a crystalline, colorless, toxic, solid chlorinated hydrocarbon with a camphor-like odor and emits toxic and irritating fumes when heated to decomposition. Hexachloroethane was used as an anthelmintic to treat fascioliasis in cattle and sheep, in refining aluminum alloys, in smoke bombs and pyrotechnic and as a degassing agent and polymer additive. Exposure to this substance irritates the skin and mucous membranes, causes liver damage and acts as a central nervous system depressant. Hexachloroethane is reasonably anticipated to be a human carcinogen. (NCI05); Hexachloroethane is a colorless solid that gradually evaporates when it is exposed to air. It is also called HCE, perchloroethane, and carbon hexachloride. Its vapors smell like camphor. In the United States, about half of the hexachloroethane is used by the military for smoke-producing devices. It is also used to remove air bubbles in melted aluminum. Hexachloroethane may be present as an ingredient in some fungicides, insecticides, lubricants, and plastics. Hexachloroethane does not occur naturally in the environment. It is no longer made in the United States, but it is formed as a by-product in the production of some chemicals. Some hexachloroethane can be formed by incinerators when materials containing chlorinated hydrocarbons are burned. Hexachloroethane itself does not catch fire easily. Some hexachloroethane can also be formed when chlorine reacts with carbon compounds in drinking water.; Hexachloroethane is a colorless, crystalline solid with a camphor-like odor. It may cause illness from inhalation or ingestion and may irritate skin, eyes and mucous membranes. When heated to high temperatures it may emit toxic fumes. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other chemicals.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); Soluble in alcohol, benzene, chloroform, ether, oils; Very sol in ether and tetrachloroethylene; In water, 50 mg/L at 20 °C; Solubility in water: none; (72°F): 0.005%
• Synonyms: 1,1,1,2,2,2-Hexachloroethane; 1,2-Dichloro-1,1,2,2-tetrachloroethane; Avlothane; Distokal; Distopan; Distopin; Egitol; Ethane Hexachloride; Falkitol; Fasciolin; Fron 110; Hexachlorethane; Hexachloroethylene; Mottenhexe; NSC 9224; Perchloroethane; Phe
• Vapor Density: 8.16 (NTP, 1992) (Relative to Air); 8.16 (Air = 1); Relative vapor density (air = 1): 8.2; 8.16
• Vapor Pressure: 0.4 mm Hg at 68 °F ; 0.8 mm Hg at 86° F (NTP, 1992); 0.21 mmHg; 0.4 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 53; 0.4 mmHg; 0.2 mmHg
• PubChem Compound: 6214
• Last Modified: Nov 11 2021